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Compound of Interest

Compound Name: 1-Cyclohexyloctan-1-ol

Cat. No.: B15297444

Technical Support Center: 1-Cyclohexyloctan-1-
ol

This technical support center provides guidance on the safe storage and handling of 1-
Cyclohexyloctan-1-ol for researchers, scientists, and drug development professionals. The
information is presented in a question-and-answer format to address specific issues that may
be encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Cyclohexyloctan-1-ol?

Al: While a specific Safety Data Sheet (SDS) for 1-Cyclohexyloctan-1-ol is not readily
available, data from structurally similar compounds like 1-Cyclohexylethanol suggest that it may
be harmful in contact with skin, cause skin irritation, and serious eye irritation.[1][2]

Q2: What personal protective equipment (PPE) should be worn when handling 1-
Cyclohexyloctan-1-o0l?

A2: To ensure safety, a comprehensive PPE protocol should be followed. This includes:

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[1][3]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15297444?utm_src=pdf-interest
https://www.benchchem.com/product/b15297444?utm_src=pdf-body
https://www.benchchem.com/product/b15297444?utm_src=pdf-body
https://www.benchchem.com/product/b15297444?utm_src=pdf-body
https://www.benchchem.com/product/b15297444?utm_src=pdf-body
https://www.echemi.com/sds/1-cyclohexylethanol-pid_Seven6388.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclohexylethanol
https://www.benchchem.com/product/b15297444?utm_src=pdf-body
https://www.benchchem.com/product/b15297444?utm_src=pdf-body
https://www.echemi.com/sds/1-cyclohexylethanol-pid_Seven6388.html
https://www.echemi.com/sds/1-benzylcyclohexan-1-ol-pd180713157901.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15297444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

» Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile or
neoprene).[4] Always inspect gloves for integrity before use.[3]

o Respiratory Protection: If working in a poorly ventilated area or if exposure limits are
exceeded, use a full-face respirator.[1][3]

» Footwear: Wear closed-toe shoes that cover the entire foot.[4]

Q3: How should 1-Cyclohexyloctan-1-ol be stored?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated area.[1]
[5] It should be stored away from incompatible materials such as strong oxidizing agents,
strong acids, and strong bases.[6] The storage area should be secure and away from heat,
sparks, or open flames.[7]

Q4: What should | do in case of accidental skin or eye contact?

A4:

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[8] Remove
any contaminated clothing.[3] If skin irritation persists, seek medical attention.[1][3]

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[8] Remove contact lenses if present and
easy to do so.[1] Seek immediate medical attention.[8]

Q5: How should I handle a spill of 1-Cyclohexyloctan-1-ol?

A5: In the event of a spill:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Remove all sources of ignition.[5][6]

Wear appropriate PPE, including respiratory protection.
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Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, closed container for disposal.[5]

Clean the spill area thoroughly.

Do not let the chemical enter drains.[5][6]
Q6: What is the proper disposal method for 1-Cyclohexyloctan-1-ol waste?

A6: Dispose of contents and containers in accordance with all local, state, and federal
regulations.[1][5] Waste material should be handled as hazardous waste and disposed of at an
approved waste disposal plant.

Troubleshooting Guide
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Issue

Possible Cause

Solution

Skin irritation after handling

Inadequate PPE (gloves not

worn or compromised).

Wash the affected area
thoroughly with soap and
water. In the future, ensure
proper glove selection and
inspection before use. Seek
medical advice if irritation
persists.[1][3]

Eye irritation

Splash during handling or

inadequate eye protection.

Immediately flush eyes with
water for at least 15 minutes
and seek medical attention.[1]
[8] Always wear appropriate

safety goggles.[1]

Unusual odor in the lab

Leaking container or spill.

Check all containers for proper
sealing. If a spill is found,
follow the spill cleanup
procedures outlined in the FAQ
section. Ensure the work area

is well-ventilated.[5]

Precipitate formation in the

stored chemical

Improper storage conditions
(e.g., temperature

fluctuations).

Store in a cool, dry, and well-
ventilated place as
recommended.[1][5] Gentle
warming and agitation may
redissolve the precipitate, but
verify the compound's stability

before use.

Quantitative Data Summary (Based on Structurally
Similar Compounds)
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Property Value (for Cyclohexanol) Reference

Flash Point 68 °C (154 °F) 9]

OSHA Permissible Exposure 50 ppm (200 mg/m3) (8-hour ]

Limit (PEL) TWA)
NIOSH Recommended 50 ppm (200 mg/m3) (10-hour ]
Exposure Limit (REL) TWA)
Density 0.96 g/cm?3 9]

Experimental Workflow

Below is a diagram illustrating the safe handling workflow for 1-Cyclohexyloctan-1-ol.
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Safe Handling Workflow for 1-Cyclohexyloctan-1-ol
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Caption: Workflow for safe handling of 1-Cyclohexyloctan-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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